(8-Morpholinoimidazo[1,2-b]pyridazin-2-yl)methanol

• Molecular Formula: C11H14N4O2
• Molecular Weight: 234.25 g/mol
• IUPAC Name: (8-morpholin-4-ylimidazo[1,2-b]pyridazin-2-yl)methanol
• InChI: InChI=1S/C11H14N4O2/c16-8-9-7-15-11(13-9)10(1-2-12-15)14-3-5-17-6-4-14/h1-2,7,16H,3-6,8H2
• InChI Key: VSXDWERBCURZDZ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=CC=NN3C2=NC(=C3)CO

Description

(8-Morpholinoimidazo[1,2-b]pyridazin-2-yl)methanol is a useful research compound. Its molecular formula is C11H14N4O2 and its molecular weight is 234.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred solution of compound 5c (14 g, 51 mmol) in THF (400 mL) was cooled in an ice-water bath under an argon atmosphere and treated with lithium aluminium hydride (1M in THF, 51 mL, 51 mmol) dropwise. After 1 h, saturated NH4Cl solution (20 mL) was added slowly to quench the reaction, followed by 200 mL of water. The reaction mixture was extracted with EtOAc (2×100 mL). The combined organic layers were washed with brine, dried over Na2SO4, filtered and concentrated to give compound 5d as a white solid. 1H-NMR (400 MHz, CDCl3) δ (ppm): 7.98 (d, J=5.6 Hz, 1H), 7.77 (s, 1H), 6.05 (d, J=5.9 Hz, 1H), 4.81 (s, 2H), 3.91 (s, 8H), 2.71 (br. s., 1H).